N-(6-(1H-indazol-4-yl)naphthalen-2-yl)thiophene-3-carboxamide

• CAS No.: 919362-75-7
• Molecular Formula: C22H15N3OS
• Molecular Weight: 369.4 g/mol
• IUPAC Name: N-[6-(1H-indazol-4-yl)naphthalen-2-yl]thiophene-3-carboxamide
• InChI: InChI=1S/C22H15N3OS/c26-22(17-8-9-27-13-17)24-18-7-6-14-10-16(5-4-15(14)11-18)19-2-1-3-21-20(19)12-23-25-21/h1-13H,(H,23,25)(H,24,26)
• InChI Key: GEASIZWGBAFGDU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C2C=NNC2=C1)C3=CC4=C(C=C3)C=C(C=C4)NC(=O)C5=CSC=C5

Description

N-(6-(1H-indazol-4-yl)naphthalen-2-yl)thiophene-3-carboxamide is a useful research compound. Its molecular formula is C22H15N3OS and its molecular weight is 369.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-bromo-1H-indazole (37.9 mg, 0.192 mmol), N-(6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)naphthalen-2-yl)thiophene-3-carboxamide (145.7 mg, 0.384 mmol), Fibercat palladium catalyst (Johnson-Matthey, 64.7 mg), and K2CO3 (2 M in water, 0.75 ml, 1.5 mmol) were combined in a microwave reaction vessel and 1,4-dioxane (2.3 ml) was added. The reaction tube was sealed and heated in the microwave (CEM microwave) at 60 Watts and 85 C for 20 minutes. The reaction was then cooled to room temperature, diluted with water (5 ml), and extracted with EtOAc (3×10 ml). The organic extracts were combined, washed with water (3×5 ml), dried over sodium sulfate, filtered, concentrated, and purified via silica gel (Biotage instrument, 13%->75% EtOAc/hexanes). This crude material was then purified via HPLC (10%->95% MeCN/water with 0.1% TFA) to afford title compound (7.4 mg, 10%). MS (ESI pos. ion) m/z: 370 (M+H). Calc'd Exact Mass for C22H15N3OS: 369.